N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide

• IUPAC Name: N-(2,3-dimethylquinoxalin-6-yl)morpholine-4-carboxamide
• InChI: InChI=1S/C15H18N4O2/c1-10-11(2)17-14-9-12(3-4-13(14)16-10)18-15(20)19-5-7-21-8-6-19/h3-4,9H,5-8H2,1-2H3,(H,18,20)
• InChI Key: LWMXBNUYZVHCFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=O)N3CCOCC3)C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol
• Solubility: >42.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide (DMXAA) is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA has been shown to have anti-tumor effects in vitro and in vivo, and has been investigated as a potential treatment for a variety of cancer types.

Mechanism of Action

N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide is believed to exert its anti-tumor effects through the activation of the STING (Stimulator of Interferon Genes) pathway, which leads to the production of interferons and other cytokines that promote an anti-tumor immune response. This compound has also been shown to inhibit the formation of new blood vessels, which can limit the growth and spread of tumors.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the activation of immune cells, the inhibition of blood vessel formation, and the induction of tumor cell death. This compound has also been shown to have anti-inflammatory effects, which may contribute to its anti-tumor activity.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide has several advantages for use in lab experiments, including its well-defined mechanism of action and its ability to induce tumor cell death through multiple pathways. However, this compound has some limitations, including its relatively low solubility and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide, including the development of more efficient synthesis methods, the investigation of its effects on different cancer types, and the development of combination therapies that incorporate this compound with other anti-tumor agents. Additionally, further research is needed to better understand the mechanisms underlying this compound's anti-tumor effects, and to identify potential biomarkers that may predict response to treatment.

Synthesis Methods

N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide can be synthesized through a multi-step process involving the reaction of 2,3-dimethylquinoxaline with various reagents, including morpholine and carbonyl compounds. The synthesis of this compound has been optimized over time, and several methods have been developed to improve the yield and purity of the compound.

Scientific Research Applications

N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide has been extensively studied for its anti-tumor effects, and has shown promise in preclinical studies as a potential treatment for a variety of cancer types. This compound has been shown to induce tumor cell death through a variety of mechanisms, including the activation of immune cells and the inhibition of blood vessel formation.